Cas no 125713-96-4 (Pyridinium,1-(1H-benzotriazol-1-ylmethyl)-)

Pyridinium,1-(1H-benzotriazol-1-ylmethyl)- structure
125713-96-4 structure
Product Name:Pyridinium,1-(1H-benzotriazol-1-ylmethyl)-
CAS No:125713-96-4
MF:C12H11N4
MW:211.24254155159
CID:166288
PubChem ID:145577
Update Time:2025-04-19

Pyridinium,1-(1H-benzotriazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1-(1H-benzotriazol-1-ylmethyl)-
    • 1-(2H-pyridin-1-ylmethyl)benzotriazole
    • 1-(pyridin-1-ylmethyl)benzotriazole
    • 1-((1H-Benzotriazol-L-yl)methyl)pyridinium
    • 1-(1H-benzotriazol-1-ylmethyl)pyridinium
    • SCHEMBL10123573
    • 1-[(1H-Benzotriazol-1-yl)methyl]pyridin-1-ium
    • 1-[(1H-Benzotriazol-L-yl)methyl]pyridinium
    • 1-(pyridin-1-ium-1-ylmethyl)benzotriazole
    • 125713-96-4
    • DTXSID50925239
    • Inchi: 1S/C12H11N4/c1-4-8-15(9-5-1)10-16-12-7-3-2-6-11(12)13-14-16/h1-9H,10H2/q+1
    • InChI Key: NEMINUYEACMXFA-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2N=N1)C[N+]1C=CC=CC=1

Computed Properties

  • Exact Mass: 211.09853
  • Monoisotopic Mass: 211.098371368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 34.6Ų

Experimental Properties

  • PSA: 34.59
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